2-(4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamido)thiophene-3-carboxamide

• IUPAC Name: 2-[[4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzoyl]amino]thiophene-3-carboxamide
• InChI: InChI=1S/C21H19N3O4S2/c22-19(25)18-10-12-29-21(18)23-20(26)15-5-7-17(8-6-15)30(27,28)24-11-9-14-3-1-2-4-16(14)13-24/h1-8,10,12H,9,11,13H2,(H2,22,25)(H,23,26)
• InChI Key: GIZKDIRMEBANHM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)C(=O)NC4=C(C=CS4)C(=O)N
• Molecular Formula: C21H19N3O4S2
• Molecular Weight: 441.5 g/mol

Description

2-(4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamido)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C21H19N3O4S2 and its molecular weight is 441.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

Research has explored the synthesis of various substituted isoquinoline-1-carboxaldehyde thiosemicarbazones, demonstrating antineoplastic activity in animal models bearing leukemia. The synthesis processes involve condensation, oxidation, and nitration reactions to produce compounds with significant antitumor activity, highlighting the potential of isoquinoline derivatives in cancer research (Liu, Lin, Penketh, & Sartorelli, 1995).

Visible Light-Promoted Synthesis

A study reported the synthesis of heterocyclic derivatives, specifically 4-(sulfonylmethyl)isoquinoline-1,3(2H,4H)-diones, via a visible-light-promoted reaction. This research underscores the use of light in facilitating chemical reactions, offering an efficient pathway to synthesize complex molecules with potential applications in material science and pharmacology (Xu Liu et al., 2016).

Heterocyclic Carboxamides as Potential Antipsychotic Agents

The development and evaluation of heterocyclic carboxamides for their potential as antipsychotic agents have been investigated. This research contributes to the understanding of the therapeutic potential of heterocyclic compounds in treating psychiatric disorders (Norman et al., 1996).

Synthesis of Polymides

The synthesis of soluble polyimides from 2,5-bis(4-aminophenyl)-3,4-diphenylthiophene and aromatic tetracarboxylic dianhydrides has been described, highlighting the role of these compounds in creating high-performance polymers for industrial applications (Imai, Maldar, & Kakimoto, 1984).

Discovery of Novel PI3K Inhibitors

Research has proposed novel structures for PI3K inhibitors, demonstrating their antiproliferative activities against human cancer cell lines. This work emphasizes the significance of designing and synthesizing new compounds for targeted cancer therapy (Shao et al., 2014).